1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

• IUPAC Name: 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• InChI: InChI=1S/C11H12FN3O2/c12-8-2-1-3-9(5-8)15-6-7(4-10(15)16)11(13)14-17/h1-3,5,7,17H,4,6H2,(H2,13,14)
• InChI Key: YRPUIKKTFYSQRB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)C(=NO)N
• Isomeric SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)/C(=N/O)/N
• Molecular Formula: C11H12FN3O2
• Molecular Weight: 237.23 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties are typically determined experimentally. Without specific data for this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Chemical Synthesis and Kinase Inhibition

Research has identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This class of compounds, through specific structural modifications, has shown improved enzyme potency and kinase selectivity. One such compound demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model, leading to its advancement into phase I clinical trials due to its favorable pharmacokinetic and preclinical safety profiles (G. M. Schroeder et al., 2009).

Synthesis and Reactivity Studies

Another area of research focused on the synthesis and reactivity of ortho-fluoronitroaryl nitroxides, including 2-Fluorophenyl- and 2,5-bis(fluorophenyl)pyrrolidin-1-oxyls. These compounds serve as versatile synthons and reagents for spin-labelling studies, indicating their utility in the development of novel molecules for scientific research (H. Hankovszky et al., 1989).

Crystal Structure and Multicomponent Reactions

The synthesis and crystal structure analysis of 3'-[(4-fluorophenyl)carbonyl]-5'-(hydroxymethyl)-4’-phenyl spiro[indole-3,2'-pyrrolidin]-2(1H)-one revealed its planar molecular structure, except for one pyrrolidin ring which adopts an envelope conformation. This study provides insights into the molecular assembly and interactions critical for the design of new chemical entities (Ratika Sharma et al., 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated. Without specific information on what this compound is intended to do, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. This information is typically provided in a material safety data sheet (MSDS) for the compound. Without an MSDS for this specific compound, it’s challenging to provide detailed safety and hazard information.